![molecular formula C6H9ClF3N B6187647 1,7,7-trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride CAS No. 2639423-25-7](/img/new.no-structure.jpg)
1,7,7-trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride
Overview
Description
1,7,7-Trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride is a chemical compound with the molecular formula C₆H₉ClF₃N. It is a bicyclic structure containing a nitrogen atom and three fluorine atoms, making it a unique and interesting compound for various scientific research applications .
Preparation Methods
The synthesis of 1,7,7-trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride involves several steps. Typically, the synthetic route includes the formation of the bicyclic structure followed by the introduction of fluorine atoms. The reaction conditions often require specific catalysts and controlled environments to ensure the correct formation of the compound. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing the reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
1,7,7-Trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions where the fluorine atoms can be replaced by other nucleophiles under specific conditions.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1,7,7-Trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds
Mechanism of Action
The mechanism of action of 1,7,7-trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
1,7,7-Trifluoro-3-azabicyclo[4.1.0]heptane hydrochloride can be compared with similar compounds such as:
7,7-Difluoro-3-azabicyclo[4.1.0]heptane hydrochloride: This compound has two fluorine atoms instead of three, which may result in different chemical properties and reactivity.
1,7-Difluoro-3-azabicyclo[4.1.0]heptane hydrochloride: This compound has a different fluorine atom arrangement, leading to variations in its chemical behavior.
The uniqueness of this compound lies in its specific fluorine atom arrangement and bicyclic structure, which contribute to its distinct chemical and biological properties .
Properties
CAS No. |
2639423-25-7 |
|---|---|
Molecular Formula |
C6H9ClF3N |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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